Cas no 1187930-42-2 (6,7-Dihydro-5h-cyclopentabpyridin-7-amine Hydrochloride)

• Product Name: 6,7-Dihydro-5h-cyclopentabpyridin-7-amine Hydrochloride
• CAS No: 1187930-42-2
• MF: C₈H₁₁ClN₂
• MW: 170.6393
• MDL: MFCD31618026
• CID: 2092117
• PubChem ID: 71748610
• Update Time: 2025-10-24

6,7-Dihydro-5h-cyclopentabpyridin-7-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride
• 3374AJ
• OR315310
• ST2412146
• AX8220454
• 6,7-Dihydro-5H-cyclopenta[b]pyridin-7-amine HCl
• 6,7-Dihydro-5H-[1pyrindin-7-ylamine hydrochloride
• 6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDIN-7-AMINEHCL
• 6 pound not7-Dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride
• 5H,6H,7H-CYCLOPENTA[B]PYRIDIN-7-AMINE HYDROCHLORIDE
• 6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine;hydrochloride
• SB47676
• MFCD12913793
• SB31348
• AKOS022176137
• DB-196886
• 1187930-42-2
• H10539
• SCHEMBL18764693
• DS-15933
• 6,7-Dihydro-5H-[1]pyrindin-7-ylamine hydrochloride
• 6,7-Dihydro-5h-cyclopenta[b]pyridin-7-aminehydrochloride
• 6,7-Dihydro-5h-cyclopentabpyridin-7-amine Hydrochloride

• MDL： MFCD31618026
• Inchi： 1S/C8H10N2.ClH/c9-7-4-3-6-2-1-5-10-8(6)7;/h1-2,5,7H,3-4,9H2;1H
• InChI Key： ZJMHTKKYRWAVTH-UHFFFAOYSA-N
• SMILES： Cl[H].N([H])([H])C1([H])C2=C(C([H])=C([H])C([H])=N2)C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

6,7-Dihydro-5h-cyclopentabpyridin-7-amine Hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 6,7-Dihydro-5h-cyclopentabpyridin-7-amine Hydrochloride

6,7-Dihydro-5H-Cyclopentabpyridin-7-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1187930-42-2, known as 6,7-Dihydro-5H-Cyclopentabpyridin-7-Amine Hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines and exhibits unique structural and functional properties that make it a valuable subject for research and development.

6,7-Dihydro-5H-Cyclopentabpyridin-7-Amine Hydrochloride is characterized by its bicyclic structure, which consists of a cyclopentane ring fused with a pyridine ring. The presence of the hydrochloride counterion suggests that this compound exists in its protonated form, which is often preferred for stability and solubility in various solvents. The molecule's structure is further distinguished by the presence of an amine group at the 7-position of the bicyclic system, which plays a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of 6,7-Dihydro-5H-Cyclopentabpyridin-7-Amine Hydrochloride as a precursor for the synthesis of more complex molecules with diverse applications. For instance, researchers have explored its use in the development of novel pharmaceutical agents targeting various therapeutic areas, including neurodegenerative diseases and cancer. The compound's ability to undergo various chemical transformations, such as alkylation and acylation, has further expanded its utility in medicinal chemistry.

One of the most intriguing aspects of 6,7-Dihydro-5H-Cyclopentabpyridin-7-Amine Hydrochloride is its role in asymmetric synthesis. By employing chiral catalysts, chemists have successfully synthesized enantiomerically enriched derivatives of this compound, which are highly valuable in drug discovery programs. These enantiomers exhibit distinct pharmacokinetic and pharmacodynamic profiles, making them potential candidates for targeted therapies.

In addition to its synthetic applications, 6,7-Dihydro-5H-Cyclopentabpyridin-7-Amine Hydrochloride has also been studied for its potential as a building block in materials science. Its rigid bicyclic structure and amine functionality make it an attractive candidate for the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

From a structural perspective, 6,7-Dihydro-5H-Cyclopentabpyridin-7-Amine Hydrochloride exhibits a high degree of conformational rigidity due to the fused bicyclic system. This rigidity not only enhances its stability but also facilitates precise control over stereochemical outcomes during synthesis. Furthermore, the compound's electronic properties are influenced by the electron-withdrawing effects of the pyridine ring and the electron-donating effects of the amine group, resulting in a unique reactivity profile that is highly desirable for both organic and medicinal chemistry applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 6,7-Dihydro-5H-Cyclopentabpyridin-7-Amine Hydrochloride. Quantum mechanical calculations have revealed that the molecule's frontier molecular orbitals are significantly influenced by the conjugation between the pyridine ring and the amine group. This conjugation not only stabilizes certain reaction intermediates but also enhances the molecule's ability to participate in π-interactions with other molecules.

The synthesis of 6,7-Dihydro-5H-Cyclopentabpyridin-7-Amine Hydrochloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves cyclization reactions between appropriate amino alcohols or diamines and aldehyde or ketone precursors under acidic or basic conditions. The resulting intermediates are then subjected to hydrogenation or other functionalization steps to obtain the final product.

In terms of biological activity, 6,7-Dihydro-5H-Cyclopentabpyridin-7-Amine Hydrochloride has shown promise as an inhibitor of certain enzymes involved in metabolic pathways associated with chronic diseases such as diabetes and cardiovascular disorders. Preclinical studies have demonstrated that derivatives of this compound can modulate enzyme activity without causing significant cytotoxicity to healthy cells.

The study of 6,7-Dihydro-5H-Cyclopentabpyridin-7-Amine Hydrochloride has also led to advancements in green chemistry practices. Researchers have developed environmentally friendly synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These methods often involve catalytic processes or solvent-free conditions that align with sustainable chemistry principles.

In conclusion, 6,7-Dihydro-5H-Cyclopentabpyridin-7-Amine Hydrochloride (CAS No. 1187930-42-) is a versatile compound with significant potential across multiple disciplines. Its unique structural features, combined with recent advances in synthetic methodologies and computational modeling techniques, continue to unlock new opportunities for innovation in pharmaceuticals